molecular formula C11H13ClN2 B6270185 4-(1-aminocyclobutyl)benzonitrile hydrochloride CAS No. 1909305-75-4

4-(1-aminocyclobutyl)benzonitrile hydrochloride

Cat. No. B6270185
CAS RN: 1909305-75-4
M. Wt: 208.7
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(1-aminocyclobutyl)benzonitrile hydrochloride is a chemical compound with the CAS number 1270384-55-8 . It is also known by the CAS number 1909305-75-4 .


Molecular Structure Analysis

The molecular formula of 4-(1-aminocyclobutyl)benzonitrile hydrochloride is C11H13ClN2 . The molecular weight is 208.69 .

Scientific Research Applications

Cancer Research

A study by (Pilon et al., 2020) explored a family of compounds including 4-aminobenzonitrile, showing strong activity against colorectal and triple negative breast cancer cells. The compounds demonstrated cytotoxicity in breast and colorectal cancer-derived cell lines, with potential implications for developing new cancer therapies.

Dermatological Applications

(Li et al., 2008) developed a nonsteroidal androgen receptor antagonist using 4-((1R,2R)-2-hydroxycyclohexyl)-2(trifluoromethyl)benzonitrile for dermatological indications such as sebum control and treatment of androgenetic alopecia.

Antibacterial and Antifungal Activity

The study by (Kumar et al., 2022) explored the antimicrobial activity of compounds derived from benzonitriles, suggesting potential applications in combating bacterial and fungal infections.

Corrosion Inhibition

In a study by (Chaouiki et al., 2018), benzonitrile derivatives were found to be effective corrosion inhibitors for mild steel, highlighting their potential industrial applications.

High Voltage Battery Technology

(Huang et al., 2014) researched the use of 4-(Trifluoromethyl)-benzonitrile as an electrolyte additive for high voltage lithium ion batteries, improving the cyclic stability and performance.

Antioxidant Agents

Research by (Asha et al., 2009) synthesized derivatives of ethyl 2-(1-aminocyclobutyl)-5-(benzoyloxy)-6-hydroxypyrimidine-4-carboxylate, exhibiting promising antioxidant activity.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 4-(1-aminocyclobutyl)benzonitrile hydrochloride involves the reaction of 1-aminocyclobutane carboxylic acid with benzoyl chloride to form 4-(1-cyclobutylcarbonyl)benzoic acid, which is then converted to the corresponding acid chloride. The acid chloride is then reacted with ammonia to form the desired product, which is subsequently converted to the hydrochloride salt.", "Starting Materials": [ "1-aminocyclobutane carboxylic acid", "benzoyl chloride", "ammonia", "hydrochloric acid" ], "Reaction": [ "1. 1-aminocyclobutane carboxylic acid is reacted with benzoyl chloride in the presence of a base such as triethylamine to form 4-(1-cyclobutylcarbonyl)benzoic acid.", "2. 4-(1-cyclobutylcarbonyl)benzoic acid is converted to the corresponding acid chloride using thionyl chloride or oxalyl chloride.", "3. The acid chloride is then reacted with ammonia in the presence of a base such as triethylamine to form 4-(1-aminocyclobutyl)benzonitrile.", "4. The product is then converted to the hydrochloride salt by treatment with hydrochloric acid." ] }

CAS RN

1909305-75-4

Molecular Formula

C11H13ClN2

Molecular Weight

208.7

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.